Cas no 2137812-06-5 (5-(piperidin-2-yl)-1H-1,2,3-triazole-4-carboxylic acid)

• Product Name: 5-(piperidin-2-yl)-1H-1,2,3-triazole-4-carboxylic acid
• CAS No: 2137812-06-5
• MF: C₈H₁₂N₄O₂
• MW: 196.206480979919
• CID: 6106559
• PubChem ID: 165467279
• Update Time: 2025-06-11

5-(piperidin-2-yl)-1H-1,2,3-triazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-(piperidin-2-yl)-1H-1,2,3-triazole-4-carboxylic acid
• 1H-1,2,3-Triazole-5-carboxylic acid, 4-(2-piperidinyl)-
• 2137812-06-5
• EN300-785914

• Inchi： 1S/C8H12N4O2/c13-8(14)7-6(10-12-11-7)5-3-1-2-4-9-5/h5,9H,1-4H2,(H,13,14)(H,10,11,12)
• InChI Key： QAUHLWMPRYQCHM-UHFFFAOYSA-N
• SMILES： N1C(C(O)=O)=C(C2CCCCN2)N=N1

Computed Properties

• Exact Mass: 196.09602564g/mol
• Monoisotopic Mass: 196.09602564g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 223
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.5
• Topological Polar Surface Area: 90.9Ų

Additional information on 5-(piperidin-2-yl)-1H-1,2,3-triazole-4-carboxylic acid

5-(Piperidin-2-yl)-1H-1,2,3-Triazole-4-carboxylic acid: A Promising Compound in Medicinal Chemistry

CAS No. 2137812-06-5, also known as 5-(piperidin-2-yl)-1H-1,2,3-triazole-4-carboxylic acid, is a versatile compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural properties and potential therapeutic applications. This compound belongs to the class of heterocyclic compounds and is characterized by its 1,2,3-triazole core and a piperidine substituent. The combination of these functional groups imparts distinct chemical and biological properties, making it a valuable candidate for various research and development activities.

The 1,2,3-triazole moiety is a well-known heterocyclic ring system that has been extensively studied for its broad range of biological activities. It is known for its stability under various reaction conditions and its ability to form strong hydrogen bonds, which can enhance the binding affinity of molecules to biological targets. The piperidine ring, on the other hand, is a common structural element in many bioactive compounds due to its flexibility and ability to adopt different conformations, which can influence the pharmacokinetic and pharmacodynamic properties of the molecule.

Recent studies have highlighted the potential of 5-(piperidin-2-yl)-1H-1,2,3-triazole-4-carboxylic acid in various therapeutic areas. One notable application is in the development of anti-inflammatory agents. Inflammation is a complex biological response involving multiple signaling pathways and mediators. Compounds that can modulate these pathways effectively have the potential to treat a wide range of inflammatory diseases. Research has shown that 5-(piperidin-2-yl)-1H-1,2,3-triazole-4-carboxylic acid exhibits potent anti-inflammatory activity by inhibiting key enzymes involved in the inflammatory cascade, such as cyclooxygenase (COX) and lipoxygenase (LOX).

In addition to its anti-inflammatory properties, 5-(piperidin-2-yl)-1H-1,2,3-triazole-4-carboxylic acid has also shown promise as an antiviral agent. Viral infections pose significant global health challenges, and the development of new antiviral drugs is crucial for effective disease management. Studies have demonstrated that this compound can inhibit the replication of several viruses by interfering with viral entry or replication processes. For example, it has been shown to exhibit activity against herpes simplex virus (HSV) and human immunodeficiency virus (HIV), making it a potential lead compound for further drug development.

The pharmacokinetic profile of 5-(piperidin-2-yl)-1H-1,2,3-triazole-4-carboxylic acid is another important aspect that has been investigated. Pharmacokinetic studies are essential for understanding how a drug is absorbed, distributed, metabolized, and excreted by the body. These parameters are critical for optimizing dosing regimens and predicting potential side effects. Research has indicated that this compound exhibits favorable pharmacokinetic properties, including good oral bioavailability and a reasonable half-life, which are desirable attributes for a drug candidate.

To further explore the therapeutic potential of 5-(piperidin-2-yl)-1H-1,2,3-triazole-4-carboxylic acid, several preclinical studies have been conducted. These studies have involved in vitro assays using cell lines and in vivo models to evaluate the compound's efficacy and safety. Results from these studies have been promising, with the compound demonstrating significant activity against target diseases while showing minimal toxicity to healthy cells.

The structural flexibility of 5-(piperidin-2-yl)-1H-1,2,3-triazole-4-carboxylic acid

In conclusion, 5-(piperidin-2-yl)-1H-1,2,3-triazole-4-carboxylic acid